Cas no 1805485-53-3 (4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-6-methylpyridine)

• Product Name: 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-6-methylpyridine
• CAS No: 1805485-53-3
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 4888086
• Update Time: 2025-05-20

4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-6-methylpyridine

• Inchi： 1S/C8H8ClF2NO/c1-4-2-5(3-9)7(13)6(12-4)8(10)11/h2,8,13H,3H2,1H3
• InChI Key： QZGQPCBUWLGCPK-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C)N=C(C(F)F)C=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Additional information on 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-6-methylpyridine

4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-6-methylpyridine: A Comprehensive Overview

The compound 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-6-methylpyridine, with the CAS number 1805485-53-3, is a highly specialized organic molecule that has garnered significant attention in the fields of synthetic chemistry, pharmacology, and materials science. This compound belongs to the broader class of pyridine derivatives, which are known for their versatile applications in drug discovery, agrochemicals, and advanced materials. The unique combination of functional groups in this molecule—namely the chloromethyl, difluoromethyl, hydroxy, and methyl substituents—contributes to its distinctive chemical properties and potential for further functionalization.

Recent studies have highlighted the importance of pyridine derivatives like 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-6-methylpyridine in the development of novel therapeutic agents. The presence of a hydroxyl group at position 3 introduces hydrophilic properties, which can enhance solubility and bioavailability when incorporated into drug molecules. Meanwhile, the chloromethyl group at position 4 and the difluoromethyl group at position 2 provide opportunities for further chemical modifications, such as nucleophilic substitutions or fluorination reactions. These features make this compound a valuable intermediate in the synthesis of more complex molecules with tailored biological activities.

In terms of synthesis, researchers have developed efficient routes to prepare 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-6-methylpyridine. One common approach involves the Friedel-Crafts alkylation reaction, where a pyridine ring is selectively alkylated with appropriate reagents under acidic conditions. The introduction of fluorinated substituents typically requires precise control over reaction conditions to avoid unwanted side reactions. Recent advancements in catalytic methods and green chemistry have further optimized these processes, reducing environmental impact while maintaining high yields.

The application of this compound extends beyond pharmaceuticals. In materials science, pyridine derivatives are often used as precursors for the synthesis of conductive polymers and coordination polymers. The presence of electron-withdrawing groups like chloromethyl and difluoromethyl can influence the electronic properties of these materials, making them suitable for applications in electronics and energy storage devices. For instance, studies have shown that incorporating such substituents can enhance the charge transport properties of polymer-based materials.

From an environmental perspective, understanding the fate and toxicity of 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-6-methylpyridine is crucial for its safe handling and disposal. Recent toxicological studies have focused on assessing its potential genotoxicity and ecotoxicity. These studies employ advanced techniques such as comet assays for DNA damage assessment and bioassays using aquatic organisms to evaluate ecological risks. Preliminary findings suggest that while the compound exhibits moderate toxicity under certain conditions, its environmental impact can be mitigated through proper waste management practices.

The development of analytical methods for detecting trace amounts of this compound has also been a focus area in recent research. Techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) have been optimized to achieve high sensitivity and specificity. These advancements are particularly important for quality control in manufacturing processes and for monitoring environmental contamination.

In conclusion, 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-6-methylpyridine represents a promising building block in modern chemistry with diverse applications across multiple disciplines. Its unique structure offers opportunities for further functionalization and innovation in drug development, materials science, and environmental management. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.